Cas no 2171782-94-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid
• CAS No: 2171782-94-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6258452
• PubChem ID: 165576056
• Update Time: 2025-05-30

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]oxolane-2-carboxylic acid
• 2171782-94-6
• EN300-1540566

• Inchi： 1S/C27H32N2O6/c1-15(2)23(25(30)29-22-12-13-34-24(22)26(31)32)16(3)28-27(33)35-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-24H,12-14H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DTBVQVNIQSSDRY-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid (CAS No. 2171782-94-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid (CAS No. 2171782-94-6) stands out as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the oxolane (tetrahydrofuran) ring, make it a versatile building block for researchers.

The Fmoc-protected amino acid derivatives like this compound are widely used in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and research purposes. The Fmoc group is particularly valued for its stability under basic conditions and its ease of removal under mild acidic conditions, making it ideal for stepwise peptide assembly. The presence of the propan-2-yl (isopropyl) group and the oxolane-2-carboxylic acid moiety further enhances the compound's utility in creating peptides with specific structural and functional properties.

Recent advancements in peptide-based therapeutics have brought compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid into the spotlight. With the growing demand for targeted drug delivery systems and bioconjugation techniques, this compound's role in synthesizing peptide-drug conjugates and biomaterials has become increasingly important. Researchers are exploring its potential in developing novel anticancer agents, antimicrobial peptides, and diagnostic probes, aligning with current trends in personalized medicine.

The chemical properties of CAS No. 2171782-94-6 make it particularly valuable in medicinal chemistry. The oxolane ring contributes to the compound's conformational rigidity, which can influence the biological activity of resulting peptides. Meanwhile, the isopropyl group offers hydrophobic character that can be crucial for membrane permeability and target binding. These features are especially relevant in the context of GPCR-targeting peptides and enzyme inhibitors, areas of intense research in drug discovery.

From a synthetic chemistry perspective, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid represents an interesting case study in stereoselective synthesis and protecting group strategies. The compound's multiple functional groups require careful consideration during synthetic planning, particularly in maintaining the integrity of the oxolane ring system while introducing other modifications. This complexity makes it a valuable tool for teaching advanced concepts in organic synthesis and peptide chemistry.

The market for Fmoc-protected amino acid derivatives has seen steady growth, driven by expanding applications in pharmaceutical research and biotechnology. As the demand for custom peptides and peptide libraries increases, compounds like CAS No. 2171782-94-6 are becoming more essential in research laboratories worldwide. Suppliers are responding to this demand by offering higher purity grades and more diverse derivatives to meet the needs of cutting-edge research.

Quality control and characterization of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidooxolane-2-carboxylic acid typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for peptide synthesis applications. The development of improved analytical protocols for such complex molecules remains an active area of research in pharmaceutical analysis.

Looking to the future, CAS No. 2171782-94-6 and similar Fmoc-protected building blocks are likely to play increasingly important roles in emerging fields like peptide nanomaterials and biohybrid systems. As researchers continue to push the boundaries of peptide engineering and bioconjugate chemistry, the demand for specialized amino acid derivatives with unique structural features will undoubtedly grow. This compound, with its distinctive combination of Fmoc protection, oxolane ring, and isopropyl group, is well-positioned to contribute to these exciting developments in chemical biology and drug discovery.